Cas no 3125-66-4 (3-Methoxycarbonylphenyl isothiocyanate)

3-Methoxycarbonylphenyl isothiocyanate structure
3125-66-4 structure
Product Name:3-Methoxycarbonylphenyl isothiocyanate
CAS No:3125-66-4
MF:C9H7NO2S
MW:193.222380876541
MDL:MFCD00041080
CID:84628
PubChem ID:137833
Update Time:2025-04-18

3-Methoxycarbonylphenyl isothiocyanate Chemical and Physical Properties

Names and Identifiers

    • 3-Methoxycarbonylphenyl isothiocyanate
    • Methyl 3-isothiocyanatobenzoate
    • 3-(Methoxycarbonyl)phenyl isothiocyanate
    • 3-carbomethoxyphenyl isothiocyanate
    • 3-Isothiocyanato-benzoesaeure-methylester
    • 3-isothiocyanatobenzoic acid methyl ester
    • MFCD00041080
    • 3-isothiocyanato-benzoic acid methyl ester
    • EN300-7550836
    • 3-Methoxycarbonylphenyl isothiocyanate, AldrichCPR
    • A820772
    • Methyl 3-isothiocyanatobenzoate #
    • SCHEMBL1421363
    • 3-Methoxycarbonylphenylisothiocyanate
    • DTXSID70185176
    • AKOS003276033
    • FT-0615999
    • 3125-66-4
    • MDL: MFCD00041080
    • Inchi: 1S/C9H7NO2S/c1-12-9(11)7-3-2-4-8(5-7)10-6-13/h2-5H,1H3
    • InChI Key: NQXFZEJJHPUMMF-UHFFFAOYSA-N
    • SMILES: S=C=NC1=CC=CC(C(=O)OC)=C1
    • BRN: 2100452

Computed Properties

  • Exact Mass: 193.02000
  • Monoisotopic Mass: 193.019749
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 70.8

Experimental Properties

  • Color/Form: Not available
  • Density: 1.23
  • Boiling Point: 105 °C
  • Flash Point: 105-106°C/0.45m
  • Refractive Index: 1.6240
  • Water Partition Coefficient: Hydrolyses in water.
  • PSA: 70.75000
  • LogP: 2.20750
  • Solubility: Not available
  • Sensitiveness: Moisture Sensitive

3-Methoxycarbonylphenyl isothiocyanate Security Information

  • Hazardous Material transportation number:2810
  • Hazard Category Code: 20/21/22-36/37/38-43
  • Safety Instruction: S26-S36/37/39
  • Hazardous Material Identification: T
  • Safety Term:6.1
  • Packing Group:II
  • Risk Phrases:R20/21/22; R36/37/38
  • Packing Group:II
  • Hazard Level:6.1
  • HazardClass:6.1
  • PackingGroup:II
  • Storage Condition:Keep cold.

3-Methoxycarbonylphenyl isothiocyanate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
009504-1g
3-Methoxycarbonylphenyl isothiocyanate
3125-66-4 98%
1g
£17.00 2022-02-28
Fluorochem
009504-5g
3-Methoxycarbonylphenyl isothiocyanate
3125-66-4 98%
5g
£57.00 2022-02-28
Fluorochem
009504-25g
3-Methoxycarbonylphenyl isothiocyanate
3125-66-4 98%
25g
£183.00 2022-02-28
abcr
AB150778-5 g
3-Methoxycarbonylphenyl isothiocyanate; 98%
3125-66-4
5 g
€247.10 2023-07-20
abcr
AB150778-25 g
3-Methoxycarbonylphenyl isothiocyanate; 98%
3125-66-4
25 g
€923.70 2023-07-20
TRC
M342585-250mg
3-Methoxycarbonylphenyl isothiocyanate
3125-66-4
250mg
$ 50.00 2022-06-03
TRC
M342585-500mg
3-Methoxycarbonylphenyl isothiocyanate
3125-66-4
500mg
$ 70.00 2022-06-03
TRC
M342585-2.5g
3-Methoxycarbonylphenyl isothiocyanate
3125-66-4
2.5g
$ 250.00 2022-06-03
Oakwood
009504-1g
3-Methoxycarbonylphenyl isothiocyanate
3125-66-4 98%
1g
$25.00 2024-07-19
Oakwood
009504-5g
3-Methoxycarbonylphenyl isothiocyanate
3125-66-4 98%
5g
$75.00 2024-07-19
Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.